Cas no 1361828-33-2 (Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine)

• Product Name: Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine
• CAS No: 1361828-33-2
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4993481
• Update Time: 2025-10-30

Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine

• Inchi： 1S/C14H12Cl2FN/c1-18(2)14-6-4-10(17)8-12(14)11-5-3-9(15)7-13(11)16/h3-8H,1-2H3
• InChI Key： MSPICOXZFCMVHT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=CC=1N(C)C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.3
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine

Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine: A Comprehensive Overview

Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine, also known by its CAS number 1361828-33-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl core substituted with chlorine and fluorine atoms, along with a dimethylamino group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The biphenyl system in Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine is a key feature that contributes to its stability and reactivity. The presence of chlorine atoms at the 2' and 4' positions, along with a fluorine atom at the 5 position, creates a highly electron-deficient aromatic ring. This electron deficiency enhances the molecule's ability to participate in various chemical reactions, particularly those involving nucleophilic aromatic substitution. The dimethylamino group further modulates the electronic properties of the molecule, making it more versatile in different chemical environments.

Recent studies have highlighted the potential of Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with improved thermal stability and mechanical properties. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for its application in high-performance materials.

In addition to its role in materials science, Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine has shown promise in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a potential candidate for drug design. Recent findings suggest that the compound may exhibit selective binding to certain proteins, which could be exploited for therapeutic purposes. However, further research is needed to fully understand its pharmacokinetic properties and potential toxicity.

The synthesis of Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nucleophilic aromatic substitution of a chlorinated biphenyl derivative with a dimethylamino group. This reaction is facilitated by the electron-deficient nature of the aromatic ring, which makes it susceptible to nucleophilic attack. The use of appropriate catalysts and solvents is crucial to achieving high yields and purity in the final product.

The physical properties of Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine are also worth noting. The compound is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which makes it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for use in optoelectronic applications.

In terms of environmental impact, Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yl)-amine has not been extensively studied. However, preliminary assessments suggest that it may undergo biodegradation under certain conditions, though further research is required to confirm this. Given its chemical structure, it is advisable to handle the compound with care to minimize any potential environmental risks.

In conclusion, Dimethyl-(2',4'-dichloro-5-fluoro-biphenyl-2-yli)-amine, CAS number 1361828